Cas no 858117-17-6 (Benzo[b]thiophene-3-carboxamide)

• Product Name: Benzo[b]thiophene-3-carboxamide
• CAS No: 858117-17-6
• MF: C₉H₇NOS
• MW: 177.222980737686
• MDL: MFCD00757486
• CID: 855081
• PubChem ID: 595350
• Update Time: 2025-09-19

Benzo[b]thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• benzo[b]thiophene-3-carboxylic acid amide
• Benzothiophene-3-carboxaMide
• 1-Benzothiophene-3-carboxamide
• SCHEMBL2184154
• QXJDOADTRZGPJZ-UHFFFAOYSA-N
• CS-0361189
• 858117-17-6
• AKOS009102385
• Benzo[b]thiophene-3-carboxamide
• 1-Benzothiophene-3-carboxamide #
• MFCD00757486
• F81404
• DB-296986

• MDL： MFCD00757486
• Inchi： 1S/C9H7NOS/c10-9(11)7-5-12-8-4-2-1-3-6(7)8/h1-5H,(H2,10,11)
• InChI Key： QXJDOADTRZGPJZ-UHFFFAOYSA-N
• SMILES： S1C=C(C(N)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 177.02483502g/mol
• Monoisotopic Mass: 177.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes